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Compound of Interest

5-Chloro-4-fluoro-1-methyl-1H-
Compound Name:
pyrazole

Cat. No.: B13960371

Get Quote
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A Strategic Intermediate for Halogenated Pyrazole Scaffolds

Part 1: Chemical Identity & Physiochemical Profile

The compound 5-Chloro-4-fluoro-1-methyl-1H-pyrazole represents a highly specialized
"privileged scaffold" in modern medicinal chemistry and agrochemical synthesis. Unlike its
mono-halogenated congeners, this di-halogenated motif offers a unique orthogonal reactivity
profile, allowing for precise structure-activity relationship (SAR) tuning. The 4-fluoro substituent
modulates metabolic stability (blocking C4 oxidation) and pKa, while the 5-chloro position
serves as a versatile handle for cross-coupling reactions or nucleophilic aromatic substitution (

).
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Property Specification
IUPAC Name 5-Chloro-4-fluoro-1-methyl-1H-pyrazole
CAS Number 1443288-61-6

Molecular Formula

Molecular Weight 134.54 g/mol
White to off-white crystalline solid or ail (purity
Appearance
dependent)
N Soluble in DMSO, Methanol, DCM; Sparingly
Solubility

soluble in water

~1.2 (Lipophilic, suitable for CNS penetration
Calculated LogP
models)

~0.5 (Electron-deficient ring reduces basicity of

Ka (Conj. Acid
pKa (Conj ) N2)

5-Chloro-4-fluoro-1,3-dimethyl-1H-pyrazole

Key Analogs
(CAS 1909319-19-2)

Part 2: Synthetic Routes & Process Chemistry[1]

The synthesis of 5-chloro-4-fluoro-1-methyl-1H-pyrazole requires navigating the competing
directing effects of the pyrazole nitrogen and existing substituents. Two primary methodologies
are employed: Sequential C-H Functionalization (Discovery Route) and De Novo Cyclization
(Process Route).

Route A: Sequential C-H Functionalization (Discovery
Scale)

This route utilizes the inherent reactivity differences between C4 (electrophilic susceptibility)
and C5 (acidity).

» Step 1: Electrophilic Fluorination Treatment of 1-methyl-1H-pyrazole with an electrophilic
fluorinating agent (e.g., Selectfluor™) selectively targets the C4 position due to its high
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electron density.

o Step 2: Directed Lithiation & Chlorination The C5 proton in 1-methyl-4-fluoropyrazole is the
most acidic site. Deprotonation with a hindered base (LITMP or LDA) at -78°C generates the
C5-lithio species, which is quenched with a chlorinating source (hexachloroethane or NCS).

Route B: The "Halex" Process (Industrial Concept)

For large-scale manufacturing, halogen exchange (Halex) is often preferred to avoid cryogenic
steps.

e Precursor: 5-Chloro-1-methyl-1H-pyrazole-4-carbonyl chloride (CAS 110763-09-2).

e Mechanism: Decarbonylation or functional group interconversion sequences are used to
install the fluorine atom, often utilizing KF/sulfolane systems at elevated temperatures.

Visualization: Synthesis Workflow
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Figure 1: Sequential C-H functionalization strategy for the synthesis of the target scaffold.

Part 3: Applications in Drug Discovery &
Agrochemistry[2]

This scaffold acts as a critical "linchpin™ in fragment-based drug discovery (FBDD). Its value
lies in the C5-Chloro atom, which serves as a leaving group for coupling reactions, while the
C4-Fluoro atom remains inert, providing electronic modulation.

Kinase Inhibitor Development

In kinase inhibitors, the pyrazole ring often mimics the adenine ring of ATP.
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» Role of F: The C4-fluorine atom can engage in non-covalent interactions with the protein
backbone or gatekeeper residues, while lowering the basicity of N2 to improve selectivity.

» Role of Cl: The C5-chlorine allows for Suzuki-Miyaura coupling to aryl boronic acids,
extending the molecule into the hydrophobic pocket.

SDHI Fungicides (Agrochemicals)

Succinate dehydrogenase inhibitors (SDHIs) frequently utilize pyrazole-4-carboxamides.

» Metabolic Blocking: The C4-F substituent blocks oxidative metabolism (P450-mediated
hydroxylation) at the 4-position, significantly extending the half-life of the active ingredient in

planta.

Visualization: Functionalization Logic

5-Cl-4-F-1-Me-Pyrazole
Core Scaffold

C5-Position (CI) C4-Position (F)

SNAr Displacement Metabolic Blocking
(Ar-B(OH)2, Pd cat.) (Amines, Thiols) (Prevents Oxidation)

Biaryl Kinase Inhibitors High-Stability Agrochemicals

Click to download full resolution via product page

Electronic Tuning
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Suzuki Coupling

Figure 2: Orthogonal reactivity map demonstrating the divergent utility of the C5-Cl and C4-F
handles.

Part 4: Handling, Safety, & Stability
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Protocol for Handling

As a halogenated heterocycle, this compound should be treated as a potential skin sensitizer
and irritant.

o Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). Halogenated pyrazoles
can be sensitive to moisture over long periods.

o Solubility: Prepare stock solutions in DMSO or DMF. Avoid protic solvents if long-term
stability is required, although short-term stability in methanol is acceptable.

o Safety: Wear nitrile gloves and safety goggles. Perform all weighing and transfer operations
in a fume hood to avoid inhalation of dust/vapors.

Stability Profile

o Thermal: Generally stable up to 150°C; however, the C-Cl bond can be labile under high
temperatures in the presence of strong nucleophiles.

o Chemical: Resistant to acidic hydrolysis. Susceptible to nucleophilic attack at C5 under basic
conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. egrove.olemiss.edu [egrove.olemiss.edu]

» To cite this document: BenchChem. [Technical Monograph: 5-Chloro-4-fluoro-1-methyl-1H-
pyrazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13960371/docs#technical-monograph-5-chloro-4-
fluoro-1-methyl-1h-pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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